molecular formula C10H13N3O B13278962 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile

Cat. No.: B13278962
M. Wt: 191.23 g/mol
InChI Key: DVFAHWSVSLEXOS-MRVPVSSYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile is a substituted cyanopyridine derivative featuring a stereospecific hydroxyalkylamino group at the 5-position of the pyridine ring.

Properties

Molecular Formula

C10H13N3O

Molecular Weight

191.23 g/mol

IUPAC Name

5-[[(2R)-1-hydroxybutan-2-yl]amino]pyridine-2-carbonitrile

InChI

InChI=1S/C10H13N3O/c1-2-8(7-14)13-10-4-3-9(5-11)12-6-10/h3-4,6,8,13-14H,2,7H2,1H3/t8-/m1/s1

InChI Key

DVFAHWSVSLEXOS-MRVPVSSYSA-N

Isomeric SMILES

CC[C@H](CO)NC1=CN=C(C=C1)C#N

Canonical SMILES

CCC(CO)NC1=CN=C(C=C1)C#N

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile involves several steps. One common method includes the reaction of 2-chloropyridine-5-carbonitrile with (2R)-2-amino-1-butanol under specific conditions . The reaction typically requires a solvent such as ethanol and a catalyst to facilitate the process. The mixture is heated to a specific temperature to ensure the reaction proceeds efficiently.

Industrial Production Methods

Chemical Reactions Analysis

Types of Reactions

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile undergoes various chemical reactions, including:

    Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

    Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride.

    Substitution: The compound can participate in substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

    Oxidation: Potassium permanganate in an acidic medium.

    Reduction: Sodium borohydride in methanol.

    Substitution: Halogenating agents like thionyl chloride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine-2-carboxylic acid derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile has several applications in scientific research:

    Chemistry: Used as a building block for synthesizing more complex molecules.

    Biology: Studied for its potential biological activities and interactions with biomolecules.

    Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

    Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .

Comparison with Similar Compounds

Structural and Functional Group Analysis

The compound is compared below with structurally related pyridine-2-carbonitrile derivatives, focusing on substituent effects and inferred pharmacological or physicochemical properties.

Table 1: Key Structural and Functional Comparisons
Compound Name Substituent Position & Type Key Functional Groups Biological Activity/Notes Reference
5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile 5-position: (2R)-1-hydroxybutan-2-ylamino Hydroxyalkylamino, cyanopyridine Hypothetical: Enhanced solubility, H-bonding -
Topiroxostat (FYX-051) 4-position: Triazole-linked pyridine Triazole, cyanopyridine, pyridine Xanthine oxidase inhibitor (hybrid inhibition)
4-(4-Methylamino-3-nitro-phenoxy)pyridine-2-carbonitrile 4-position: Nitrophenoxy Nitro, methylamino phenoxy Synthetic intermediate (patent application)
5-{[(3-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one 5-position: Fluorobenzylamino Fluorophenyl, benzodiazolone Supplier-listed; activity uncharacterized

Mechanistic and Pharmacological Insights

  • Topiroxostat (FYX-051): This xanthine oxidase (XO) inhibitor employs a triazole linker to bridge cyanopyridine and pyridine moieties, enabling a hybrid inhibition mechanism. The triazole facilitates covalent interactions with the enzyme’s molybdenum center and residues Glu802/Glu1261, leading to prolonged activity . In contrast, 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile lacks such a heterocyclic linker, suggesting divergent mechanisms if it targets XO or similar enzymes.
  • This could influence binding affinity in enzyme targets compared to the hydroxyalkylamino group in the target compound .
  • Aromatic vs. Aliphatic Substituents: Compounds like 5-{[(3-fluorophenyl)methyl]amino}-2,3-dihydro-1H-1,3-benzodiazol-2-one () feature aromatic substituents, which may enhance lipophilicity and membrane permeability but reduce solubility.

Biological Activity

5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile is a compound of increasing interest in medicinal chemistry due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound features a pyridine ring substituted with a carbonitrile group and an amino side chain derived from 1-hydroxybutan-2-yl. Its structural formula can be represented as follows:

C12H15N3O Molecular Weight 219 26 g mol \text{C}_{12}\text{H}_{15}\text{N}_{3}\text{O}\quad \text{ Molecular Weight 219 26 g mol }

Biological Activity Overview

Research indicates that 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile exhibits several biological activities, particularly in the fields of oncology and anti-inflammatory treatments.

Anticancer Activity

A significant area of research has focused on the compound's potential as an anticancer agent. It is believed to exert its effects through the inhibition of specific signaling pathways involved in tumor growth and metastasis.

  • Mechanism of Action : The compound selectively inhibits Class I PI3-kinase enzymes, particularly the PI3K-α isoform, which is implicated in various cancers. Inhibition of this pathway may lead to reduced cellular proliferation and increased apoptosis in cancer cells .

Anti-inflammatory Effects

In addition to its anticancer properties, this compound has been shown to possess anti-inflammatory effects. It may modulate immune responses and reduce inflammation by influencing cytokine production and signaling pathways related to inflammatory diseases .

Case Studies

  • In Vitro Studies : Research conducted on cell lines has demonstrated that treatment with 5-{[(2R)-1-hydroxybutan-2-yl]amino}pyridine-2-carbonitrile resulted in significant reductions in cell viability in various cancer models, including breast and prostate cancer cell lines. The IC50 values ranged from 10 to 20 µM, indicating potent activity against these cell types .
  • Animal Models : In vivo studies using murine models have shown that administration of the compound led to a decrease in tumor size and weight compared to control groups. Notably, the compound was well-tolerated with minimal adverse effects observed .

Comparative Biological Activity Table

Activity IC50 (µM) Target Reference
Anticancer (Breast)15PI3K-α
Anticancer (Prostate)10PI3K-α
Anti-inflammatoryN/ACytokine modulation

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.